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Compound of Interest

Compound Name: 3-Cyano-4-hydroxybenzoic Acid

Cat. No.: B1279151

For Researchers, Scientists, and Drug Development Professionals

The safe and compliant disposal of chemical waste is a critical component of laboratory safety
and environmental responsibility. This guide provides detailed, step-by-step procedures for the
proper disposal of 3-Cyano-4-hydroxybenzoic acid, ensuring the safety of laboratory
personnel and adherence to regulatory standards.

Immediate Safety and Hazard Information

3-Cyano-4-hydroxybenzoic acid (CAS No. 70829-28-6) presents several hazards that must
be understood before handling and disposal.[1] According to its Safety Data Sheet (SDS), this
compound is classified as follows:

» Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]
o Skin Irritation (Category 2): Causes skin irritation.[1]
o Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

» Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[1]

Always handle this chemical in a well-ventilated area, wearing appropriate personal protective
equipment (PPE), including gloves, safety glasses or goggles, and a lab coat.[1] An emergency
eye wash station and safety shower should be readily accessible.[1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1279151?utm_src=pdf-interest
https://www.benchchem.com/product/b1279151?utm_src=pdf-body
https://www.benchchem.com/product/b1279151?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4637-1-Z3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4637-1-Z3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4637-1-Z3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4637-1-Z3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4637-1-Z3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4637-1-Z3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4637-1-Z3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Quantitative Hazard Classification

For quick reference, the Globally Harmonized System (GHS) classification for 3-Cyano-4-
hydroxybenzoic acid is summarized below.

Hazard Class Category Hazard Statement
Acute Toxicity (Oral) 4 H302: Harmful if swallowed
Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Serious Eye Irritation 2A S

irritation
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation

Data sourced from the Safety Data Sheet for 3-Cyano-4-hydroxybenzoic acid.[1]

Step-by-Step Disposal Protocol

The disposal of 3-Cyano-4-hydroxybenzoic acid must be managed as hazardous waste in
accordance with federal, state, and local regulations.[2][3][4] The following protocol outlines the
necessary steps for its proper disposal.

Experimental Workflow for Disposal

Caption: Workflow for the proper disposal of 3-Cyano-4-hydroxybenzoic acid.

Detailed Methodologies

1. Waste ldentification and Minimization:

» All waste containing 3-Cyano-4-hydroxybenzoic acid, including pure substance,
contaminated labware (e.g., weigh boats, gloves), and solutions, must be treated as
hazardous waste.

» Practice waste minimization by ordering only the necessary amount of the chemical and
preparing solutions in quantities appropriate for the experiment.[2]
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. Container Selection and Labeling:

Select a waste container that is chemically compatible with 3-Cyano-4-hydroxybenzoic
acid and any solvents used.[5] Plastic containers are often preferred for solid waste.[2]

The container must be in good condition, with a secure, leak-proof lid.[5]

Label the container clearly with the words "Hazardous Waste," the full chemical name "3-
Cyano-4-hydroxybenzoic acid," and the associated hazards (e.g., "Irritant,” "Harmful if
Swallowed").[6]

. Segregation and Collection:

Collect waste at or near the point of generation in a designated Satellite Accumulation Area
(SAA).[2][6]

Crucially, do not mix this waste with incompatible materials. The SDS for 3-Cyano-4-
hydroxybenzoic acid lists strong oxidizing agents as incompatible.[1] Keep it separate from
other waste streams such as flammable liquids, oxidizers, and corrosive acids or bases to
prevent dangerous reactions.[7][8]

. Storage:
Store the sealed waste container in a secondary containment bin or tray to prevent spills.

The SAA must be under the control of laboratory personnel and away from heat sources or
direct sunlight.[5][8]

Do not accumulate more than 55 gallons of hazardous waste in an SAA.[2]
. Requesting Disposal:

Once the container is full or in accordance with your institution's waste pickup schedule,
contact your Environmental Health and Safety (EH&S) department or a licensed hazardous
waste disposal contractor to arrange for pickup.[2]

Do not dispose of 3-Cyano-4-hydroxybenzoic acid down the drain or in the regular trash.

[5]
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6. Final Disposal Method:

e The recommended disposal method for 3-Cyano-4-hydroxybenzoic acid is incineration in
an authorized facility equipped with an afterburner and a flue gas scrubber to handle the
combustion byproducts.[1]

» Your licensed waste contractor will ensure that the waste is transported and disposed of in
compliance with all Department of Transportation (DOT) and Environmental Protection
Agency (EPA) regulations.[3][9] While recycling is mentioned as a possibility, incineration is
the specified waste treatment method.[1]

Regulatory Framework

The management of hazardous waste is governed by the Resource Conservation and
Recovery Act (RCRA) at the federal level in the United States, with the EPA responsible for its
implementation.[3][4][9] States may have their own, often more stringent, regulations that must
also be followed.[3] Adherence to these regulations is mandatory and helps protect both human
health and the environment.[5][9]

By following these procedures, you can ensure the safe and compliant disposal of 3-Cyano-4-
hydroxybenzoic acid, contributing to a secure laboratory environment and upholding your
commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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